N-[(8-hydroxy-5-nitro-7-quinolinyl)(2-methoxyphenyl)methyl]cyclohexanecarboxamide

• IUPAC Name: N-[(8-hydroxy-5-nitroquinolin-7-yl)-(2-methoxyphenyl)methyl]cyclohexanecarboxamide
• InChI: InChI=1S/C24H25N3O5/c1-32-20-12-6-5-10-17(20)21(26-24(29)15-8-3-2-4-9-15)18-14-19(27(30)31)16-11-7-13-25-22(16)23(18)28/h5-7,10-15,21,28H,2-4,8-9H2,1H3,(H,26,29)
• InChI Key: SYSRZIFLYNKDGZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(C2=CC(=C3C=CC=NC3=C2O)[N+](=O)[O-])NC(=O)C4CCCCC4
• Molecular Formula: C24H25N3O5
• Molecular Weight: 435.5 g/mol

Description

This compound is a part of a broader family of chemicals known for their diverse biological activities and chemical properties. It involves a cyclohexanecarboxamide backbone substituted with a complex aryl group that includes a quinoline moiety, indicating potential pharmacological activities.

Synthesis Analysis

The synthesis of compounds related to this chemical structure often involves multi-step organic reactions, including cyclization, nitration, and substitutions. For example, Kuznetsov et al. (1993) discussed the synthesis of nitro derivatives of methyl (methoxy)-substituted phenylene ring compounds through cyclization and nitration reactions (Kuznetsov et al., 1993). Toda et al. (2000) described a method for synthesizing methoxy-2-quinolones via Pummerer-type cyclization, indicating the complexity and versatility of reactions involved in creating such compounds (Toda et al., 2000).

Molecular Structure Analysis

The molecular structure of related compounds demonstrates a variety of bonding patterns and conformations. For instance, Begum et al. (2012) reported the crystal structure of a related cyclohexanone ring compound, highlighting the significance of hydrogen bonding in stabilizing the molecular structure (Begum et al., 2012).

Chemical Reactions and Properties

The chemical reactivity of such compounds can be diverse, including susceptibility to nitration and the ability to undergo various substitution reactions. The specific functional groups present in the molecule, such as nitro, methoxy, and carboxamide, dictate its reactivity and interactions with other chemicals.

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystal structure, are influenced by the compound's molecular geometry and intermolecular forces. For example, studies on similar compounds have elucidated the role of hydrogen bonding in determining solubility and crystal packing patterns.

Chemical Properties Analysis

Chemical properties, such as acidity, basicity, and reactivity towards electrophiles or nucleophiles, are defined by the electronic structure of the molecule. The presence of electron-withdrawing or donating groups within the molecule can significantly affect its chemical behavior.

For further exploration and detailed studies on related compounds and their properties, the referenced articles provide a wealth of information:

• Synthesis and characterization of related compounds: (Kuznetsov et al., 1993), (Toda et al., 2000).
• Molecular structure and crystallography: (Begum et al., 2012).